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Compound of Interest

Compound Name: Butopyronoxyl

Cat. No.: B165914 Get Quote

An in-depth analysis of the environmental fate and transport of the insect repellent

Butopyronoxyl reveals a significant lack of comprehensive data, hindering a complete

understanding of its environmental impact. While basic physicochemical properties are

documented, critical information regarding its degradation, mobility, and bioaccumulation

potential remains largely unavailable in public literature. This guide synthesizes the existing

information and highlights the critical data gaps that need to be addressed by the scientific

community.

Butopyronoxyl, also known by trade names such as Indalone, is a yellow to pale reddish-

brown liquid historically used as an insect repellent.[1][2][3] Its effectiveness in this capacity

has led to its inclusion in various formulations applied directly to the skin or clothing.[1][3]

However, a thorough assessment of its environmental behavior is hampered by a notable

scarcity of research. The University of Hertfordshire's Pesticide Properties Database explicitly

states that "Very little data is available regarding its environmental fate, ecotoxicology or

impacts on human health," a sentiment echoed by the lack of detailed studies in scientific

databases.

Physicochemical Characteristics: The Foundation of
Environmental Behavior
A compound's environmental journey is fundamentally governed by its physicochemical

properties. For Butopyronoxyl, some of these foundational data points have been established

and are summarized in Table 1. It is a liquid at room temperature with a relatively high boiling
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point and low vapor pressure, suggesting it is not highly volatile. It is practically insoluble in

water but miscible with organic solvents like alcohol and ether. This low water solubility

suggests a potential for partitioning into organic matter in the environment.

Table 1: Physicochemical Properties of Butopyronoxyl

Property Value Source(s)

Molecular Formula C₁₂H₁₈O₄

Molecular Weight 226.27 g/mol

Appearance
Yellow to pale reddish-brown

liquid

Melting Point 25°C

Boiling Point 256-270°C at 760 mmHg

Density 1.054 g/mL at 25°C

Vapor Pressure 0.00619 mmHg at 25°C

Water Solubility Insoluble

Environmental Fate and Transport: Unanswered
Questions
The environmental fate of a chemical encompasses its degradation, mobility, and potential to

accumulate in organisms. For Butopyronoxyl, these critical aspects are largely

uncharacterized.

Degradation: A Black Box
The breakdown of Butopyronoxyl in the environment, whether through biological

(biodegradation) or chemical (e.g., hydrolysis, photolysis) processes, has not been detailed in

the available literature. Understanding the degradation pathways and the half-life of the

compound in different environmental compartments (soil, water, sediment) is crucial for

assessing its persistence. The absence of this information means that the potential for long-

term environmental contamination cannot be adequately evaluated.
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Mobility: Predicting Movement
The mobility of a chemical in the environment, particularly its potential to leach through soil and

contaminate groundwater, is often predicted using the soil organic carbon-water partitioning

coefficient (Koc). A high Koc value indicates that the substance is likely to bind to soil particles

and be less mobile, while a low Koc suggests it can move more freely with water. The

University of Hertfordshire's database flags Butopyronoxyl as "Very mobile," which would

imply a low Koc value. However, the database also warns of significant data gaps, and no

empirically determined Koc value for Butopyronoxyl could be found in the surveyed literature.

Without this key parameter, predictions of its movement in soil and aquatic systems are

speculative.

The following diagram illustrates the general factors influencing the environmental fate of a

pesticide, which would theoretically apply to Butopyronoxyl.

Figure 1. Generalized environmental fate pathways for a chemical like Butopyronoxyl.

Bioaccumulation: A Potential Concern
Bioaccumulation refers to the buildup of a chemical in an organism's tissues to a concentration

higher than that in the surrounding environment. This is a significant concern for persistent, fat-

soluble compounds. Given Butopyronoxyl's low water solubility, it is plausible that it could

bioaccumulate. However, no studies on its bioaccumulation factor (BCF) were identified.

Experimental Protocols: A Call for Research
The lack of data on the environmental fate of Butopyronoxyl means that there are no specific

experimental protocols to report. However, standardized methodologies, such as those

established by the Organisation for Economic Co-operation and Development (OECD), are

available to determine key environmental parameters. A hypothetical workflow for a soil

degradation study, a critical experiment that is currently lacking for Butopyronoxyl, is
presented below.
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Start: Soil Degradation Study

Collect and Characterize Soil Samples

Fortify Soil with Butopyronoxyl

Incubate Samples
(Controlled Temperature & Moisture)

Collect Subsamples at Time Intervals

Solvent Extraction of Butopyronoxyl

Quantify Butopyronoxyl Concentration
(e.g., HPLC, GC-MS)

Calculate Degradation Rate (DT50)

End: Determine Soil Half-Life

Click to download full resolution via product page

Figure 2. A standard experimental workflow for a soil degradation study.
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Conclusion and Future Directions
The current body of knowledge on the environmental fate and transport of Butopyronoxyl is
insufficient to perform a comprehensive risk assessment. While its basic chemical and physical

properties provide some initial clues, the absence of empirical data on its degradation, mobility,

and bioaccumulation potential represents a significant knowledge gap.

For researchers, scientists, and drug development professionals, this highlights a clear need

for further investigation. Future research should prioritize conducting standardized tests to

determine the soil sorption coefficient (Koc), degradation half-lives in soil and water under

various conditions, and the bioaccumulation factor (BCF). Elucidating the degradation

pathways would also be critical to identifying any potentially more persistent or toxic

metabolites. Until such data becomes available, the environmental impact of Butopyronoxyl
will remain largely an open question.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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